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Introduction

GSK2636771 is a potent and selective inhibitor of the p110p catalytic subunit of
phosphoinositide 3-kinase (PI3Kp).[1][2] The PI3K/Akt/mTOR signaling pathway is a critical
regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation is a
hallmark of many cancers.[3][4][5][6] GSK2636771 exerts its anti-neoplastic effects by inhibiting
this pathway, leading to apoptosis and reduced tumor growth, particularly in cancers with a
deficiency in the tumor suppressor PTEN.[7][8][9]

Recent scientific evidence has illuminated significant crosstalk between the PI3K/Akt signaling
cascade and the epigenetic machinery, specifically DNA methylation. The PI3K/Akt pathway
has been shown to influence the expression and activity of DNA methyltransferases (DNMTSs),
the enzymes responsible for establishing and maintaining DNA methylation patterns.[1][2][10]
This intricate connection provides a novel opportunity to develop an indirect, methyl-based
high-throughput screen (HTS) to identify and characterize inhibitors of the PI3K pathway, such
as GSK2636771.

This application note details a robust, fluorescence-based high-throughput assay designed to
screen for inhibitors of PI3K(3 by measuring the activity of DNA Methyltransferase 1 (DNMT1).
The rationale for this indirect assay is based on the principle that inhibition of PISK[3 by
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compounds like GSK2636771 will modulate downstream signaling to DNMT1, resulting in a
measurable change in its enzymatic activity.

Signaling Pathway

The PI3K/Akt/mTOR pathway is initiated by the activation of receptor tyrosine kinases (RTKS)
or G protein-coupled receptors (GPCRS), leading to the recruitment and activation of PI3K.
PI3K then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate
phosphatidylinositol 3,4,5-trisphosphate (PIP3), a key second messenger. PIP3 recruits and
activates downstream effectors, most notably the serine/threonine kinase Akt. Activated Akt
proceeds to phosphorylate a multitude of downstream targets, including components of the
MTOR pathway, to regulate diverse cellular functions.

The crosstalk with the DNA methylation machinery can occur at multiple levels. For instance,
Akt can phosphorylate and regulate the activity of enzymes that, in turn, control the expression
of DNMTs. Conversely, the methylation status of genes encoding components of the PI3K/Akt
pathway can also influence the pathway's activity. In the context of this assay, we hypothesize
that the inhibition of PI3K[3 by GSK2636771 will lead to a downstream alteration of DNMT1
activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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